4-Fluoro-3,3-dimethylbut-1-yne

Specification

• Molecular Formula: C6H9F
• Molecular Weight: 100.13 g/mol
• IUPAC Name: 4-fluoro-3,3-dimethylbut-1-yne
• Standard InChI: InChI=1S/C6H9F/c1-4-6(2,3)5-7/h1H,5H2,2-3H3
• Standard InChI Key: GIUVWEBCULDEHG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CF)C#C

Introduction

4-Fluoro-3,3-dimethylbut-1-yne is a unique organic compound belonging to the alkyne family. It features a fluorine atom at the 4-position and two methyl groups at the 3-position of a butyne backbone. This compound is notable for its terminal alkyne functional group, which enhances its reactivity in various chemical reactions, making it a valuable intermediate in organic synthesis and medicinal chemistry.

Synthesis Methods

The synthesis of 4-Fluoro-3,3-dimethylbut-1-yne can be achieved through multiple methods, although specific details are not widely documented in the available literature. Generally, the synthesis of alkynes involves reactions such as the Corey-Fuchs reaction or the use of alkynyl metal reagents. These methods provide versatile approaches for synthesizing the compound and its derivatives.

Applications and Similar Compounds

4-Fluoro-3,3-dimethylbut-1-yne is primarily utilized in organic synthesis and medicinal chemistry due to its unique reactivity profile. Similar compounds include:

Compound Name	Structure Features	Unique Aspects
3,3-Dimethylbut-1-yne	No fluorine substituent	More hydrophobic due to lack of electronegative group
4-Chloro-3,3-dimethylbut-1-yne	Chlorine instead of fluorine	Different reactivity profile due to chlorine's properties
4-Bromo-3,3-dimethylbut-1-yne	Bromine substituent	Increased reactivity compared to fluorine
4-Methoxy-3,3-dimethylbut-1-yne	Methoxy group at the para position	Potential for different chemical transformations